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Get Quote

Physical & Chemical Properties

The table below summarizes key handling properties for 1,7-Heptanediamine (also known as

heptamethylenediamine) from technical datasheets [1] [2].

Property Specification / Value

Chemical Name 1,7-Heptanediamine; Heptamethylenediamine [2]

CAS Number 646-19-5 [1] [2]

Molecular Formula C₇H₁₈N₂ [1] [2]

Form at Room Temp. Solid (colorless crystalline chunks or solidified mass) [2]

Melting Point 26°C - 30°C [1] [2]

Boiling Point 223°C - 225°C [1] [2]

Flash Point ~88°C (closed cup) [2]
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Storage, Handling & Safety Specifications

Adherence to these protocols is critical for safe laboratory practice.

Aspect Guidelines & Requirements

Recommended
Storage

Store in a cool place and keep the container tightly closed in a dry, well-
ventilated place [2].

Incompatible
Materials

Strong oxidizing agents, acids, acid chlorides, and acid anhydrides [2].

Hazard Classification Causes severe skin burns and eye damage (Skin Corrosion, Category 1B) [1]
[2].

Personal Protective
Equipment (PPE)

Wear protective gloves, protective clothing, and eye/face protection. Tightly
fitting safety goggles and flame-retardant antistatic clothing are

recommended. Respiratory protection is required when dusts are generated
[2].

Experimental Protocol: Assessing Stability and
Degradation

Since specific degradation data is unavailable, you can adapt this general experimental workflow to study

1,7-Heptanediamine stability under various conditions.
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Methodology Details:

Step 1: Define Conditions - Systematically vary storage parameters to understand their impact [3].
Key factors include temperature (refrigerated, ambient, elevated), atmosphere (air vs. inert gas like

nitrogen), and container material and seal.
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Step 2: Prepare Samples - Aliquot the diamine into vials for each test condition. Using an inert

atmosphere (e.g., nitrogen purge) for some samples can help isolate oxidative degradation.
Step 3: Accelerated Aging - Place samples in controlled environment ovens or chambers. Elevated

temperatures (e.g., 40°C or 60°C) are commonly used to accelerate degradation for predictive
modeling.

Step 4: Chemical Analysis - Analyze samples at predetermined time points. Suitable techniques
include:

Chromatography: HPLC or GC to monitor the parent compound's decrease and new peak
formation [4].

Spectroscopy: FTIR or NMR to identify structural changes in the molecule.
Mass Spectrometry: LC-MS or GC-MS to identify degradation products [4].

Step 5: Data Interpretation - Plot concentration over time to determine degradation kinetics and
identify major degradation products.

Frequently Asked Questions

Q1: What are the known degradation products of 1,7-Heptanediamine? Under combustion or high-heat

conditions, hazardous decomposition products include carbon oxides (CO, CO₂) and nitrogen oxides

(NOx) [2]. Specific products from ambient-temperature aging are not well-documented and require

experimental determination, with possible products including cyclization compounds or oxidative

derivatives.

Q2: What is the first aid measure for skin contact with 1,7-Heptanediamine? Immediately take off

contaminated clothing and shoes. Wash the affected skin with plenty of soap and water for several minutes.

Seek immediate medical attention due to its severe skin corrosion hazard [2].

Q3: Can I store this chemical at room temperature given its melting point? While the melting point is

26-30°C, storing it below this range under refrigeration is a more conservative and recommended practice

to ensure physical and chemical stability, especially for long-term storage [2].

Key Guidance for Researchers

Prioritize Cold Storage: Given the lack of stability data, default to storing 1,7-Heptanediamine in a

refrigerated, tightly sealed container.
Monitor and Test: Visually inspect the material for color changes or solid formation before use. For

critical applications, establish in-house stability data using the protocol above.
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Assume Instability in Air: Diamines can be susceptible to oxidation and carbonation. Always handle

them under an inert atmosphere for the most sensitive experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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